Cas no 781628-72-6 (Benzenamine,N-(1-ethylpropylidene)-2,4,6-trimethyl-)

Benzenamine,N-(1-ethylpropylidene)-2,4,6-trimethyl- structure
781628-72-6 structure
Product Name:Benzenamine,N-(1-ethylpropylidene)-2,4,6-trimethyl-
CAS No:781628-72-6
MF:C14H21N
MW:203.32324385643
CID:553896
PubChem ID:45096866
Update Time:2025-04-19

Benzenamine,N-(1-ethylpropylidene)-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-(1-ethylpropylidene)-2,4,6-trimethyl-
    • Benzenamine, N-(1-ethylpropylidene)-2,4,6-trimethyl- (9CI)
    • N-(2,4,6-trimethylphenyl)pentan-3-imine
    • N-Mesityl-3-pentanimine
    • 781628-72-6
    • DTXSID00667531
    • Inchi: 1S/C14H21N/c1-6-13(7-2)15-14-11(4)8-10(3)9-12(14)5/h8-9H,6-7H2,1-5H3
    • InChI Key: CDGVFPHYBNOEGT-UHFFFAOYSA-N
    • SMILES: N(=C(/CC)\CC)/C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 203.167
  • Monoisotopic Mass: 203.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4A^2
  • XLogP3: 3.8
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